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Compound of Interest

Compound Name: 7-O-Methyldihydrowogonin

Cat. No.: B1148985 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delineates the biosynthetic pathway of 7-O-
Methyldihydrowogonin, a naturally occurring flavonoid with significant therapeutic potential.

While the complete pathway to this specific molecule is not fully elucidated in a single

organism, this document consolidates the current understanding of the well-established

biosynthesis of its precursor, wogonin, primarily in the medicinal plant Scutellaria baicalensis

(Baikal skullcap), and proposes the subsequent enzymatic steps leading to 7-O-
Methyldihydrowogonin based on known flavonoid modifications in various plant species. This

guide provides a comprehensive overview of the key enzymes, their mechanisms, relevant

quantitative data, and detailed experimental protocols to facilitate further research and drug

development.

Introduction to 7-O-Methyldihydrowogonin and its
Precursors
7-O-Methyldihydrowogonin is a dihydroflavone, a class of flavonoids characterized by a

saturated C2-C3 bond in the C-ring of their flavan backbone. Its structure suggests a

biosynthetic origin from the flavone wogonin, a major bioactive component of Scutellaria

baicalensis roots, through sequential O-methylation and reduction reactions. Wogonin itself is a

4'-deoxyflavone, a subclass of flavonoids noted for their potent anti-inflammatory, antioxidant,

and anticancer properties.[1][2][3] Understanding the biosynthesis of these compounds is
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critical for their targeted production through metabolic engineering and synthetic biology

approaches.

The Core Biosynthetic Pathway of Wogonin in
Scutellaria baicalensis
The biosynthesis of wogonin is a specialized, root-specific metabolic pathway that diverges

from the general flavonoid pathway.[4][5] It begins with the phenylpropanoid pathway, utilizing

cinnamic acid as a key precursor.
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Figure 1: The root-specific biosynthetic pathway of wogonin in Scutellaria baicalensis.
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The key enzymatic steps are as follows:

Cinnamate-CoA Ligase (CLL-7): Cinnamic acid is activated to Cinnamoyl-CoA by a specific

cinnamate-CoA ligase.[4][5]

Chalcone Synthase (CHS-2): A root-specific chalcone synthase catalyzes the condensation

of one molecule of cinnamoyl-CoA with three molecules of malonyl-CoA to form pinocembrin

chalcone.[4][5]

Chalcone Isomerase (CHI): Pinocembrin chalcone undergoes intramolecular cyclization to

yield the flavanone pinocembrin.[4][5]

Flavone Synthase II (FNSII-2): A specialized flavone synthase II introduces a double bond

into the C-ring of pinocembrin to form the flavone chrysin.[4][5]

Flavone 8-Hydroxylase (F8H): Chrysin is hydroxylated at the 8-position to produce

norwogonin.[4][5]

Phenylpropanoid and Flavonoid O-Methyltransferase (PFOMT): Finally, an O-

methyltransferase catalyzes the methylation of the 8-hydroxyl group of norwogonin to yield

wogonin.[4][5][6]

Proposed Biosynthetic Steps to 7-O-
Methyldihydrowogonin
The conversion of a wogonin precursor to 7-O-Methyldihydrowogonin requires two additional

enzymatic modifications: 7-O-methylation and reduction of the C2-C3 double bond.
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Wogonin Precursor
(e.g., Norwogonin)

7-O-Methylated Precursor

7-O-Methyldihydrowogonin

 

Dried Plant Material
(e.g., S. baicalensis roots)

Grind to a fine powder

Extract with 70% Ethanol
(Solid/solvent ratio 1:18, 70°C, 2h, 3 cycles)

Filter the extract

Concentrate under vacuum

Crude Flavonoid Extract
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Prepare Reaction Mixture:
- Flavonoid Substrate (50 µM)

- SAM (100 µM)
- Recombinant OMT (50 µg)

- Tris-HCl buffer (pH 7.5)

Incubate at 37°C for 30 min

Stop reaction with 5M HCl

Extract with Ethyl Acetate

Evaporate to dryness

Resuspend in Methanol and
analyze by HPLC

 

Prepare Reaction Mixture:
- Dihydroflavonol Substrate (0.5 mM)

- NADPH (2 mM)
- Purified DFR enzyme

- Potassium phosphate buffer (pH 7.0)

Incubate at 30°C for 30 min

Stop reaction and convert product to anthocyanidin
(add butanol-HCl and heat)

Measure absorbance at 530 nm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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